Cas no 461-48-3 (4-fluorobutan-2-one)

4-fluorobutan-2-one structure
4-fluorobutan-2-one structure
Product Name:4-fluorobutan-2-one
CAS No:461-48-3
MF:C4H7FO
MW:90.0961849689484
CID:1521042
PubChem ID:13610083
Update Time:2025-04-21

4-fluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-fluoro-
    • 4-fluorobutan-2-one
    • 1-fluorobutan-3-one
    • JLBBYMYIYLJFFN-UHFFFAOYSA-N
    • 4-fluoro-2-butanone
    • 461-48-3
    • 4-Fluoro-butan-2-one
    • EN300-1849012
    • Inchi: 1S/C4H7FO/c1-4(6)2-3-5/h2-3H2,1H3
    • InChI Key: JLBBYMYIYLJFFN-UHFFFAOYSA-N
    • SMILES: FCCC(C)=O

Computed Properties

  • Exact Mass: 90.04811
  • Monoisotopic Mass: 90.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 17.07

4-fluorobutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$813.0 2023-06-03
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